1-(2,6-Dichloropyridin-4-YL)ethanone

Specification

• CAS No.: 185319-20-4
• Molecular Formula: C7H5Cl2NO
• Molecular Weight: 190.02 g/mol
• IUPAC Name: 1-(2,6-dichloropyridin-4-yl)ethanone
• Standard InChI: InChI=1S/C7H5Cl2NO/c1-4(11)5-2-6(8)10-7(9)3-5/h2-3H,1H3
• Standard InChI Key: WJQBYWORWVMKAK-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC(=NC(=C1)Cl)Cl
• Canonical SMILES: CC(=O)C1=CC(=NC(=C1)Cl)Cl

Introduction

1-(2,6-Dichloropyridin-4-YL)ethanone, also known as 1-(2,6-dichloro-4-pyridyl)ethanone, is a synthetic organic compound with the molecular formula C₇H₅Cl₂NO. It is a derivative of pyridine, a heterocyclic aromatic compound, and is used in various chemical syntheses. This compound is of interest in pharmaceutical and chemical research due to its potential applications in the synthesis of more complex molecules.

Synonyms and Identifiers

This compound is known by several synonyms and identifiers:

• Synonyms: 1-(2,6-Dichloro-4-pyridyl)ethanone, 1-(2,6-Dichloro-4-pyridinyl)ethanone, 4-acetyl-2,6-dichloropyridine.

• CAS Number: 185319-20-4.

• PubChem CID: 22119446.

Chemical Reactions and Applications

1-(2,6-Dichloropyridin-4-YL)ethanone can participate in various chemical reactions, similar to other pyridine derivatives. These include:

• Nucleophilic Substitution: The chlorine atoms on the pyridine ring can be replaced by nucleophiles such as hydroxide ions, amines, or thiolates.

• Metalation: It can undergo metalation reactions, where a metal atom replaces one of the chlorine atoms.

• Cross-Coupling Reactions: It can participate in cross-coupling reactions like Suzuki-Miyaura or Heck reactions to form biaryl or alkylated pyridine derivatives.

Safety Information

Handling 1-(2,6-Dichloropyridin-4-YL)ethanone requires caution due to its potential hazards:

• Hazard Statements: H302 (harmful if swallowed), H315 (causes skin irritation), H320 (causes eye irritation), H335 (may cause respiratory irritation).

• Precautionary Statements: P261 (avoid breathing dust), P280 (wear protective gloves/eye protection), P301+P312 (if swallowed, call a poison center or doctor if you feel unwell), P302+P352 (if on skin, wash with plenty of soap and water), P305+P351+P338 (if in eyes, rinse cautiously with water for several minutes).

Suppliers and Availability

1-(2,6-Dichloropyridin-4-YL)ethanone is available from several chemical suppliers:

• Sigma-Aldrich: Offers this compound with a purity of 95%.

• eMolecules: Also provides it with a purity of 95%.

• CymitQuimica: Supplies it in various quantities, such as 1g and 5g.